Cas no 3865-44-9 (Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate)

• Product Name: Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate
• CAS No: 3865-44-9
• MF: C₁₇H₂₆O₃S
• MW: 310.451544284821
• CID: 3960639
• PubChem ID: 163668504
• Update Time: 2025-10-29

Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate
• 2-methyl-5-(propan-2-yl)cyclohexyl 4-methylbenzene-1-sulfonate
• EN300-37153094
• 3865-44-9

• Inchi： 1S/C17H26O3S/c1-12(2)15-8-7-14(4)17(11-15)20-21(18,19)16-9-5-13(3)6-10-16/h5-6,9-10,12,14-15,17H,7-8,11H2,1-4H3
• InChI Key： JANFTJWBSFZUNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC(C(C)C)CCC1C

Computed Properties

• Exact Mass: 310.16026586Da
• Monoisotopic Mass: 310.16026586Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 51.8Ų

Additional information on Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate

Professional Introduction to Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate (CAS No. 3865-44-9)

Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate, with the CAS number 3865-44-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and industrial applications. This compound belongs to the class of sulfonated aromatic alcohols, characterized by its unique structural and functional properties. The presence of a cyclohexanol backbone substituted with a methyl group at the 2-position, a tertiary butyl group at the 5-position, and a methylbenzenesulfonate moiety at the 4-position endows it with distinct chemical reactivity and potential biological activity.

The synthesis of Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate involves a series of well-defined chemical transformations that highlight the compound's structural complexity. The process typically begins with the functionalization of cyclohexane derivatives to introduce the necessary substituents. The sulfonation step, where the methylbenzenesulfonate group is incorporated, is particularly critical and requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize the synthesis, making it more efficient and environmentally sustainable.

In recent years, Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate has been explored for its potential applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have investigated its role in developing novel drug candidates that target specific biological pathways. The compound's ability to act as a chiral auxiliary or a ligand in catalytic systems has also been studied, demonstrating its versatility in chemical synthesis.

One of the most intriguing aspects of Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate is its potential biological activity. Preliminary studies have suggested that it may exhibit properties such as anti-inflammatory or antimicrobial effects. These findings are particularly promising given the increasing demand for natural-derived compounds with therapeutic potential. The sulfonate group in its structure enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. Further research is ongoing to fully elucidate its mechanisms of action and to explore new therapeutic applications.

The industrial relevance of this compound cannot be overstated. Its synthesis and application in various chemical processes contribute to advancements in multiple sectors. In the pharmaceutical industry, it serves as a building block for more complex drug molecules. Additionally, its use in agrochemical formulations offers potential benefits in crop protection and pest management. The growing interest in sustainable chemistry has also led to innovations in how this compound is produced and utilized, emphasizing efficiency and environmental responsibility.

The analytical characterization of Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate is another critical area of study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed insights into its molecular structure and help ensure that it meets stringent quality standards required for industrial and pharmaceutical applications.

As research continues to uncover new applications for this compound, its significance in modern chemistry is likely to grow. The development of innovative synthetic routes and the exploration of novel biological activities will continue to drive interest in Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate. Collaboration between academia and industry will be essential to translate these findings into practical applications that benefit society.

The future prospects for this compound are bright, with ongoing research aimed at expanding its utility across multiple domains. Whether it serves as an intermediate in drug synthesis or an active ingredient in agrochemicals, Cyclohexanol, 2-methyl-5-(1-methylethyl)-, 4-methylbenzenesulfonate represents a significant contribution to the chemical industry. Its unique properties and versatile applications make it a compound of great interest for researchers and manufacturers alike.